Cas no 1354704-45-2 (1-Cyclopentyl-3-ethynyl-1H-pyrazole)

• Product Name: 1-Cyclopentyl-3-ethynyl-1H-pyrazole
• CAS No: 1354704-45-2
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD24540310
• CID: 5149802
• Update Time: 2026-03-03

1-Cyclopentyl-3-ethynyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-3-ethynyl-1H-pyrazole
• 1H-Pyrazole, 1-cyclopentyl-3-ethynyl-

• MDL： MFCD24540310
• Inchi： 1S/C10H12N2/c1-2-9-7-8-12(11-9)10-5-3-4-6-10/h1,7-8,10H,3-6H2
• InChI Key： WDVCCLUDDUVPGF-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=CC(C#C)=N1

Additional information on 1-Cyclopentyl-3-ethynyl-1H-pyrazole

Introduction to 1-Cyclopentyl-3-ethynyl-1H-pyrazole (CAS No. 1354704-45-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-Cyclopentyl-3-ethynyl-1H-pyrazole, identified by its unique Chemical Abstracts Service (CAS) number 1354704-45-2, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, characterized by its cyclopentyl and ethynyl substituents attached to a pyrazole core, exhibits a diverse array of pharmacological properties that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The pyrazole scaffold, a five-membered aromatic ring containing two nitrogen atoms, is well-documented for its broad spectrum of biological activities. Its versatility as a pharmacophore has been leveraged in the design of numerous therapeutic agents, ranging from antiviral and anti-inflammatory drugs to anticancer and antimicrobial compounds. The introduction of the cyclopentyl group at the 1-position and the ethynyl group at the 3-position of the pyrazole ring introduces additional functionalization possibilities, enhancing the compound's potential for selective interactions with biological targets.

In recent years, the synthesis and functionalization of pyrazole derivatives have been extensively studied due to their ability to modulate various biological pathways. The 1-cyclopentyl-3-ethynyl-1H-pyrazole structure, in particular, has been investigated for its potential as an intermediate in the development of novel bioactive molecules. The ethynyl moiety, characterized by its triple bond connectivity, offers opportunities for further chemical modifications such as cross-coupling reactions, which are pivotal in constructing more complex molecular architectures.

One of the most compelling aspects of 1-cyclopentyl-3-ethynyl-1H-pyrazole is its potential application in the field of medicinal chemistry. Researchers have demonstrated its utility as a precursor in the synthesis of more elaborate pharmacological entities. For instance, the compound has been explored as a building block for designing small-molecule inhibitors targeting enzymes involved in metabolic disorders. The cyclopentyl group contributes to steric hindrance, which can be strategically employed to optimize binding affinity to protein receptors.

Moreover, the ethynyl substituent on 1-cyclopentyl-3-ethynyl-1H-pyrazole provides a versatile handle for further derivatization via transition-metal-catalyzed reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions enable the introduction of aryl or alkenyl groups at various positions along the molecule, expanding its chemical space for drug discovery. Such modifications have been instrumental in developing novel therapeutics with enhanced efficacy and reduced side effects.

The compound's relevance extends beyond its synthetic utility; it has also been implicated in several preclinical studies exploring its biological activity. Initial studies have suggested that derivatives of 1-cyclopentyl-3-ethynyl-1H-pyrazole may exhibit inhibitory effects on certain kinases and transcription factors, making them attractive candidates for treating cancers and inflammatory diseases. These findings underscore the importance of continued research into this class of compounds.

Advances in computational chemistry have further accelerated the exploration of 1-cyclopentyl-3-ethynyl-1H-pyrazole's potential applications. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for drug-receptor interactions. Such simulations not only guide experimental design but also provide insights into structural modifications that could enhance pharmacological activity.

The synthesis of 1-cyclopentyl-3-ethynyl-1H-pyrazole itself presents an interesting challenge due to the need for precise functional group control. Modern synthetic methodologies have enabled efficient access to this compound through multi-step processes involving cyclization reactions followed by selective alkylation at key positions. These synthetic routes highlight the growing sophistication in organic chemistry techniques that facilitate complex molecule construction.

In conclusion, 1-Cyclopentyl-3-ethynyl-1H-pyrazole (CAS No. 1354704-45-2) stands as a testament to the ingenuity of medicinal chemists in harnessing simple heterocyclic structures for therapeutic purposes. Its unique structural features offer a rich foundation for further innovation, particularly in designing next-generation drugs targeting complex diseases. As research progresses, it is anticipated that derivatives of this compound will continue to emerge as valuable tools in both academic research and industrial drug development pipelines.